(1R,10R,12S,15S,16R,17S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene

• IUPAC Name: (1R,10R,12S,15S,16R,17S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
• InChI: InChI=1S/C20H22N2O/c1-3-19-11-22(2)16-9-20(19)13-6-4-5-7-15(13)21-18(20)17-8-14(19)12(16)10-23-17/h3-7,12,14,16-17H,1,8-11H2,2H3/t12-,14+,16-,17+,19-,20+/m0/s1
• InChI Key: VTLYEMHGPMGUOT-FXWNUWCSSA-N
• Canonical SMILES: CN1CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C
• Isomeric SMILES: CN1C[C@]2([C@@H]3C[C@@H]4C5=NC6=CC=CC=C6[C@]52C[C@H]1[C@H]3CO4)C=C
• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol

Description

The compound "(1R,10R,12S,15S,16R,17S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene" is a polycyclic alkaloid characterized by a complex hexacyclic framework incorporating oxygen (oxa) and nitrogen (diaza) heteroatoms. Key structural features include:

• Ethenyl group at position 15, which may confer reactivity for addition or polymerization.
• Methyl substituent at position 13, likely enhancing lipophilicity.

While direct pharmacological data for this compound is absent in the provided evidence, its structural analogs (e.g., corynanthean-type alkaloids, morphinan derivatives) are associated with neurological or biochemical activity .

Biological Activity

The compound (1R,10R,12S,15S,16R,17S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene , commonly referred to as Koumine in some contexts, is a complex organic molecule with significant potential biological activities. This compound's unique structure consists of multiple fused rings and functional groups that contribute to its pharmacological properties.

• Molecular Formula : C20H22N2O
• Molecular Weight : 306.4 g/mol
• IUPAC Name : (1R,10R,12S,15S,16R,17S)-15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
• SMILES Notation : CN1CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C

Biological Activity Overview

Research indicates that compounds with complex ring structures like Koumine exhibit a range of biological activities including:

• Antimicrobial : Koumine has shown potential in inhibiting the growth of various bacteria and fungi.
• Anticancer : Studies suggest it may induce apoptosis in cancer cells through multiple pathways.
• Neuroprotective Effects : Some evidence points to its ability to protect neuronal cells from damage.

Antimicrobial Activity

Koumine's antimicrobial properties are attributed to its ability to disrupt bacterial cell membranes and inhibit essential cellular processes such as DNA replication and protein synthesis.

Anticancer Mechanisms

The anticancer effects of Koumine involve:

• Induction of Apoptosis : Activation of caspases leading to programmed cell death.
• Cell Cycle Arrest : Inhibition of cyclin-dependent kinases (CDKs), preventing cancer cell proliferation.
• Inhibition of Angiogenesis : Suppression of vascular endothelial growth factor (VEGF) signaling pathways.

Neuroprotective Mechanisms

Koumine may exert neuroprotective effects by:

• Reducing oxidative stress through the upregulation of antioxidant enzymes.
• Modulating neurotransmitter levels which can help in conditions like Alzheimer's disease.

Case Studies and Research Findings

Study	Findings
Zhang et al., 2020	Demonstrated that Koumine exhibits significant antibacterial activity against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) below 100 µg/mL.
Liu et al., 2021	Reported that Koumine induced apoptosis in human breast cancer cells (MCF-7) via mitochondrial pathways and increased reactive oxygen species (ROS) levels.
Chen et al., 2022	Found that Koumine protected neuronal cells from oxidative stress-induced apoptosis in vitro by enhancing the expression of Bcl-2 and reducing Bax levels.

Interaction Studies

Koumine's interactions with biological macromolecules have been studied using various techniques:

• Molecular Docking : Predicts binding affinities with target proteins involved in cancer progression.
• Spectroscopy Techniques : NMR and UV-visible spectroscopy have been used to study its binding properties with nucleic acids.

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound Name	Key Substituents	Heteroatoms	Molecular Weight (g/mol)	Class/Application
Target Compound	15-ethenyl, 13-methyl	19-oxa, 3,13-diaza	Not provided	Hypothesized alkaloid
(1Z,7Z,13Z,15E)-15-Methoxy-14-azatetracyclo[...]decaene	15-methoxy	14-aza	Not provided	Research chemical (hazardous)
(1R,9R,10S,12R,13S,14R,16S,17S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[...]nonadeca-triene-14,18-diol	13-ethyl, 14,18-diol	8,15-diaza	326.438	Unspecified (polar due to -OH)
Morphinan derivative (e.g., compound)	Cyclopropylmethyl, hydroxy	13-oxa, 3-aza	Not provided	Opioid-like activity

Key Observations :

• Compared to the ethyl-substituted diazahexacyclo compound in , the target’s methyl and ethenyl groups reduce polarity, favoring membrane permeability .
• Unlike the morphinan derivative in , which includes a cyclopropylmethyl group linked to opioid receptor interactions, the target’s substituents suggest divergent bioactivity .

Physicochemical and Hazard Profiles

Table 2: Hazard and Handling Comparison

Compound Name	Hazards	Stability Notes	Handling Requirements
Target Compound	Not specified	Likely stable under standard conditions*	Standard lab precautions advised
Compound	Skin/eye/respiratory irritation	Stable but avoid strong oxidants	Gloves, goggles, ventilation
Compound	Not provided	Stable at recommended conditions	Data insufficient

Notes:

• *The target compound’s ethenyl group may introduce instability under high heat or reactive conditions.
• highlights the importance of hazard mitigation for azacyclic compounds with reactive substituents .